N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-[(4-methoxyphenyl)methyl]thiourea
• InChI: InChI=1S/C17H20N2O3S/c1-20-13-6-4-12(5-7-13)11-18-17(23)19-15-9-8-14(21-2)10-16(15)22-3/h4-10H,11H2,1-3H3,(H2,18,19,23)
• InChI Key: YAMPDIUDLADPPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=S)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea, also known as DMTU, is a thiourea derivative that has been widely used in scientific research. This compound is a potent antioxidant and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea involves its ability to scavenge ROS and prevent oxidative damage to biomolecules, such as lipids, proteins, and DNA. N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea can also activate various antioxidant enzymes, such as superoxide dismutase (SOD), catalase, and glutathione peroxidase, which further enhance its antioxidant activity. Additionally, N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea can inhibit the activation of various signaling pathways that are involved in oxidative stress-induced cell death, such as the JNK and p38 MAPK pathways.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea has been shown to have various biochemical and physiological effects, such as reducing inflammation, improving mitochondrial function, and enhancing cell survival. N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea can also modulate the expression of various genes that are involved in oxidative stress, inflammation, and cell death. Furthermore, N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea has been shown to have anti-angiogenic and anti-tumor effects, which make it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea in lab experiments include its high potency as an antioxidant, its ability to penetrate cell membranes, and its low toxicity. However, some limitations of using N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea include its instability in aqueous solutions, its potential to interfere with other cellular processes, and its limited solubility in some organic solvents.

Future Directions

There are many future directions for the scientific research of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea. One direction is to investigate the potential of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea as a therapeutic agent for various diseases, such as neurodegenerative diseases, cardiovascular diseases, and cancer. Another direction is to explore the use of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea as a probe to study the redox status of cells and tissues in vivo. Additionally, further studies are needed to optimize the synthesis method of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea and to develop more stable and water-soluble derivatives of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea for better bioavailability and efficacy.
Conclusion:
In conclusion, N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea is a potent antioxidant that has been widely used in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea has the potential to be a promising therapeutic agent for various diseases and a useful probe for studying the redox status of cells and tissues in vivo.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea involves the reaction of 2,4-dimethoxyaniline and 4-methoxybenzyl isothiocyanate in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to yield the final product. The yield of N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea has been extensively used in scientific research as an antioxidant and a scavenger of reactive oxygen species (ROS). It has been shown to protect cells and tissues from oxidative stress-induced damage in various disease models, such as ischemia-reperfusion injury, neurodegenerative diseases, and cancer. N-(2,4-dimethoxyphenyl)-N'-(4-methoxybenzyl)thiourea has also been used as a probe to study the redox status of cells and tissues, as well as the role of ROS in various biological processes.